Cas no 2680819-55-8 (3-(N-ethyl-2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid)

• Product Name: 3-(N-ethyl-2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid
• CAS No: 2680819-55-8
• MF: C₁₀H₉F₃N₂O₃
• MW: 262.185272932053
• CID: 5653077
• PubChem ID: 165939664
• Update Time: 2025-06-09

3-(N-ethyl-2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(N-ethyl-2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid
• EN300-28281145
• 2680819-55-8

• Inchi： 1S/C10H9F3N2O3/c1-2-15(9(18)10(11,12)13)6-4-3-5-14-7(6)8(16)17/h3-5H,2H2,1H3,(H,16,17)
• InChI Key： XQMXSSKQUCFZTD-UHFFFAOYSA-N
• SMILES： FC(C(N(C1=CC=CN=C1C(=O)O)CC)=O)(F)F

Computed Properties

• Exact Mass: 262.05652664g/mol
• Monoisotopic Mass: 262.05652664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.5Ų

Additional information on 3-(N-ethyl-2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid

Research Briefing on 3-(N-ethyl-2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid (CAS: 2680819-55-8)

3-(N-ethyl-2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid (CAS: 2680819-55-8) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoroacetamido and pyridine-carboxylic acid functional groups, has shown potential in various applications, including drug development and biochemical studies. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, properties, and potential applications.

Recent studies have highlighted the synthetic pathways and optimization strategies for 3-(N-ethyl-2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid. Researchers have employed advanced techniques such as multi-step organic synthesis and catalytic methods to achieve high yields and purity. The compound's structural features, particularly the trifluoroacetamido moiety, contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. These findings have been documented in peer-reviewed journals, emphasizing the compound's role in facilitating novel chemical transformations.

In the context of pharmaceutical research, 3-(N-ethyl-2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid has been investigated for its potential as a building block in drug design. Preliminary studies suggest that its unique electronic and steric properties may enhance the binding affinity and selectivity of drug candidates targeting specific biological pathways. For instance, researchers have explored its incorporation into protease inhibitors and kinase modulators, with promising results in vitro. These developments underscore the compound's versatility and its potential to contribute to the discovery of new therapeutic agents.

Beyond its applications in drug development, this compound has also been studied for its biochemical interactions. Recent publications have examined its behavior in enzymatic assays and its potential as a probe for studying protein-ligand interactions. The trifluoroacetamido group, in particular, has been noted for its ability to influence the compound's binding kinetics and metabolic stability. These insights are valuable for researchers aiming to design more effective biochemical tools and diagnostic agents.

In conclusion, 3-(N-ethyl-2,2,2-trifluoroacetamido)pyridine-2-carboxylic acid (CAS: 2680819-55-8) represents a promising compound in the fields of chemical biology and pharmaceutical research. Its synthetic accessibility, structural uniqueness, and potential applications in drug design and biochemical studies make it a subject of ongoing investigation. Future research is expected to further elucidate its mechanisms of action and expand its utility in various scientific and industrial contexts. This briefing serves as a snapshot of the current state of knowledge and highlights the compound's significance in advancing research and innovation.